Ethylhydrocupreine
Overview
Description
Ethylhydrocupreine, also known as Optochin, is a derivative of quinine . It was introduced in 1911 with the intention to treat pneumococci infection . It has antimicrobial activity against S. pneumoniae and also possesses antimalarial activity against Plasmodium falciparum . It is a Gallus gallus taste 2 receptors (ggTas2r1, ggTas2r2, and ggTas2r7) agonist .
Molecular Structure Analysis
The molecular formula of Ethylhydrocupreine is C21H28N2O2 . The molecular weight is 340.46 g/mol . More detailed structural analysis would require additional resources.Physical And Chemical Properties Analysis
Ethylhydrocupreine is a rhombic crystal . It is soluble in water, alcohol, and chloroform, but sparingly soluble in dry acetone and practically insoluble in ether and petr ether .Scientific Research Applications
Antimicrobial Agent
Ethylhydrocupreine is primarily used as an antimicrobial agent. It is highly effective against certain types of microorganisms, including fungi and bacteria . Its inhibitory properties prevent the uncontrolled growth of these microorganisms, which is crucial in the preservation of pharmaceuticals, cosmetics, and food products .
Ophthalmic Treatments
Due to its vasoconstrictive and hemostatic properties, Ethylhydrocupreine is used in ophthalmic drops. It helps constrict blood vessels, which can reduce inflammation and alleviate irritation, making it beneficial for ocular treatments and allergic reactions on the skin .
Clinical Microbiology
In clinical microbiology, Optochin susceptibility testing is a standard method for differentiating Streptococcus pneumoniae from other Streptococcus mitis group species. This is important due to their different pathogenic potentials . A MALDI-TOF Mass Spectrometry-based Optochin susceptibility test has been developed for this purpose .
Antimicrobial Resistance Research
Optochin resistance in Streptococcus pneumoniae is a significant concern. Research into the mechanisms of Optochin resistance has implications for understanding the evolution of antimicrobial resistance and for clinical diagnostics .
Pharmaceutical Manufacturing
Ethylhydrocupreine’s antimicrobial properties make it an important compound in the manufacturing of personal care and cleaning products. It ensures the safety and quality of these products by inhibiting microbial growth .
Scientific Research
Ethylhydrocupreine is used in various scientific research applications, particularly in studies related to its antimicrobial properties and its effectiveness at low concentrations. This makes it a valuable compound for experimental procedures that require precise microbial growth control .
Mechanism of Action
Target of Action
Ethylhydrocupreine primarily targets Streptococcus pneumoniae , a type of bacteria . This compound is used in bacteriology for the differentiation of Streptococcus pneumoniae, which is optochin-sensitive, from other alpha-hemolytic streptococci, sometimes called the viridans streptococci .
Mode of Action
Ethylhydrocupreine selectively inhibits the growth of Streptococcus pneumoniae at a very low concentration .
Biochemical Pathways
It is known that the compound inhibits the growth of streptococcus pneumoniae, suggesting that it interferes with essential biological processes of the bacteria .
Result of Action
The primary result of Ethylhydrocupreine’s action is the inhibition of the growth of Streptococcus pneumoniae . This makes it a valuable tool in the treatment of pneumococci infections and in the differentiation of Streptococcus pneumoniae from other alpha-hemolytic streptococci .
Action Environment
The action of Ethylhydrocupreine can be influenced by environmental factors. For instance, the compound is more effective in inhibiting the growth of Streptococcus pneumoniae in vitro . .
Safety and Hazards
properties
IUPAC Name |
(R)-(6-ethoxyquinolin-4-yl)-[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2/c1-3-14-13-23-10-8-15(14)11-20(23)21(24)17-7-9-22-19-6-5-16(25-4-2)12-18(17)19/h5-7,9,12,14-15,20-21,24H,3-4,8,10-11,13H2,1-2H3/t14-,15-,20-,21+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUWZHLCNFQWNPE-LATRNWQMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OCC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1CN2CC[C@H]1C[C@H]2[C@@H](C3=C4C=C(C=CC4=NC=C3)OCC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
3413-58-9 (mono-hydrochloride) |
Source
|
| Record name | Ethylhydrocupreine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000522601 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID50893924 |
Source
|
| Record name | Ethylhydrocupreine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50893924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethylhydrocupreine | |
CAS RN |
522-60-1 |
Source
|
| Record name | Optochin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=522-60-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethylhydrocupreine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000522601 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethylhydrocupreine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50893924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethylhydrocupreine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.577 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYLHYDROCUPREINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4W030VS2OG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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